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Compound of Interest

Compound Name: SBI-797812

Cat. No.: B610729 Get Quote

Technical Support Center: SBI-797812
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and proper storage of SBI-797812.

Adherence to these guidelines is crucial for ensuring the compound's integrity and obtaining

reliable experimental results.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of SBI-797812?

A1: The solid form of SBI-797812 is stable for at least four years when stored at -20°C.[1] For

long-term storage, it is recommended to keep the compound at -20°C and desiccated.[2]

Q2: What is the recommended solvent for preparing stock solutions of SBI-797812?

A2: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

stock solutions of SBI-797812.[1][3][4] It is sparingly soluble in DMSO, with concentrations

ranging from 1-10 mg/mL to as high as 250 mg/mL, which may require sonication to fully

dissolve. It is crucial to use fresh, high-purity, anhydrous DMSO, as moisture can reduce the

solubility of the compound.

Q3: How should I store stock solutions of SBI-797812?

A3: Stock solutions of SBI-797812 in DMSO should be aliquoted to avoid repeated freeze-thaw

cycles. For long-term storage, it is recommended to store these aliquots at -80°C for up to two
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years. For shorter-term storage, -20°C is acceptable for up to one year.

Q4: Can I store SBI-797812 solutions at room temperature?

A4: It is not recommended to store SBI-797812 solutions at room temperature for extended

periods. While the solid compound may be shipped at room temperature in the continental US,

solutions should be prepared fresh and used immediately or stored at low temperatures as

described above.

Q5: Is SBI-797812 soluble in aqueous solutions?

A5: SBI-797812 is reported to be insoluble in water. For in vivo studies requiring aqueous

formulations, specific protocols involving co-solvents like PEG300, Tween-80, or SBE-β-CD in

saline are necessary. These working solutions should be prepared freshly and used on the

same day.
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Issue Possible Cause Recommended Solution

Difficulty Dissolving SBI-

797812 in DMSO

1. The compound has limited

solubility. 2. The DMSO may

have absorbed moisture.

1. Use ultrasonic treatment to

aid dissolution. 2. Use fresh,

anhydrous DMSO.

Precipitation Observed in

Stock Solution After Thawing

1. The solution may be

supersaturated. 2. The

compound may be less soluble

at lower temperatures.

1. Gently warm the solution

and vortex or sonicate to

redissolve the precipitate

before use. 2. Ensure the

stock solution is fully dissolved

before aliquoting and freezing.

Inconsistent Experimental

Results

1. Degradation of the

compound due to improper

storage. 2. Inaccurate

concentration due to

incomplete dissolution. 3.

Repeated freeze-thaw cycles

of the stock solution.

1. Always follow the

recommended storage

conditions. 2. Ensure the

compound is fully dissolved

when preparing stock

solutions. 3. Aliquot stock

solutions to minimize freeze-

thaw cycles.

Low Bioavailability in in vivo

Studies

1. Poor solubility in the chosen

vehicle. 2. Degradation of the

compound in the formulation.

1. Use a recommended

formulation for in vivo

administration, such as those

containing PEG300 and

Tween-80. 2. Prepare the

dosing solution fresh on the

day of the experiment.

Stability and Storage Data
Solid Compound Storage

Storage Condition Stability

-20°C ≥ 4 years

0°C (short term) Recommended for short periods
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Stock Solution Storage (in DMSO)

Storage Condition Stability

-80°C Up to 2 years

-20°C Up to 1 year

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution

Materials: SBI-797812 (Molecular Weight: 402.47 g/mol ), anhydrous DMSO, sterile

microcentrifuge tubes.

Procedure:

Equilibrate the SBI-797812 vial to room temperature before opening.

Weigh out the desired amount of SBI-797812 powder.

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration (e.g.,

for 1 mg of SBI-797812, add approximately 248.5 µL of DMSO).

Vortex and/or sonicate the solution until the compound is completely dissolved.

Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.
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SBI-797812 Storage and Handling Workflow
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Caption: A workflow diagram illustrating the best practices for storing and handling SBI-797812.
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SBI-797812 is an activator of the enzyme nicotinamide phosphoribosyltransferase (NAMPT). It

enhances the production of nicotinamide mononucleotide (NMN) and reduces feedback

inhibition by NAD+. This mechanism of action ultimately leads to increased intracellular NAD+

levels.

Simplified Mechanism of Action of SBI-797812
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Caption: A diagram showing the simplified signaling pathway activated by SBI-797812.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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